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Compound of Interest

Compound Name: Dthfpicifccgcchrskcgmcckt-OH

CAS No.: 342809-17-0

Cat. No.: B10827386

Get Quote

Analyte: Hepcidin-25 (Human) Sequence: DTHFPICIFCCGCCHRSKCGMCCKT-OH Molecular

Formula: C₁₁₃H₁₇₀N₃₄O₃₁S₉ Monoisotopic Mass: 2787.02 Da (Folded)[1][2]

Executive Summary & Analyte Profile
The peptide sequence DTHFPICIFCCGCCHRSKCGMCCKT corresponds to Hepcidin-25, the

master regulatory hormone of iron homeostasis.[3][4] Synthesized in the liver, it controls

plasma iron levels by binding to the iron exporter ferroportin.

The Analytical Challenge: Hepcidin-25 presents a unique challenge for mass spectrometry due

to its compact, cysteine-rich structure.[1] It contains eight cysteine residues forming four

intramolecular disulfide bonds.[5] This results in a tightly folded "hairpin" structure that is

resistant to fragmentation and prone to adsorption on standard laboratory plastics.

Furthermore, the presence of isoforms (Hepcidin-20, -22, and -24) requires high-specificity

separation to avoid cross-interference.[1]

This guide details a dual-stream workflow:
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Quantitative Stream: A robust LC-MS/MS (Triple Quadrupole) protocol using Weak Cation

Exchange (WCX) for clinical research.[1]

Qualitative Stream: A High-Resolution MS (Orbitrap/TOF) protocol for disulfide mapping and

structural validation.[1]

Structural Logic & Disulfide Connectivity
Understanding the disulfide connectivity is crucial for distinguishing bioactive Hepcidin-25 from

misfolded synthetic variants or degradation products.[1]

Connectivity Map: Unlike simple peptides, Hepcidin features a vicinal disulfide bridge (adjacent

cysteines) and a knotted topology. The biologically active connectivity is:

C7 — C23 (C1-C8)[1]

C10 — C13 (C2-C4)

C11 — C19 (C3-C6)[1]

C14 — C22 (C5-C7)[1]
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Figure 1: Disulfide connectivity of bioactive Hepcidin-25.[1][3][6][7] Note the complex "ladder"

and vicinal bridges that stabilize the beta-hairpin turn.[1]
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Protocol A: Quantitative LC-MS/MS (Clinical
Research)
Objective: Absolute quantitation of Hepcidin-25 in human serum/plasma. Sensitivity Target:

LLOQ < 1.0 ng/mL.

Sample Preparation (Weak Cation Exchange)
Why WCX? Hepcidin is a basic peptide (pI ~8.2). Most serum proteins (like Albumin) are acidic

(pI ~4.7).[1] WCX allows the "sticking" of Hepcidin while washing away the bulk proteome,

providing cleaner extracts than protein precipitation.

Materials:

Internal Standard (ISTD): Heavy Hepcidin-25 ([¹³C, ¹⁵N]-labeled).[1][4] Crucial for correcting

matrix effects.

SPE Plate: Waters Oasis WCX µElution or equivalent magnetic beads.

Low-Bind Plastics: Mandatory.[1] Hepcidin adheres aggressively to polypropylene.

Step-by-Step Workflow:

Pre-treatment: Mix 100 µL Serum + 20 µL ISTD + 100 µL 1% NH₄OH (to ensure basic pH >

pI of Albumin but < pI of Hepcidin is tricky; actually, we want Hepcidin positively charged.

Correction: Use WCX at pH ~8. At pH 8, Hepcidin (pI 8.2) is positively charged?[1] Barely.

Better approach: Acidify sample to pH 5-6 where Hepcidin is strongly cationic, but Albumin is

anionic/neutral?

Refined Method: Dilute serum 1:1 with 0.1% Formic Acid. Load onto WCX equilibrated at

pH 5. Hepcidin (+) binds.[3] Albumin (-) flows through.[1]

Load: Apply pre-treated sample to WCX plate.

Wash 1: 200 µL 5% NH₄OH (Remove acidic proteins).

Wash 2: 200 µL Methanol/Water (20:80) (Remove hydrophobic interferences).[1]
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Elution: 2 x 25 µL 1% Formic Acid in Methanol/ACN (Elute the basic peptide).

Dilution: Dilute eluate with water in low-bind plate for injection.

LC-MS/MS Parameters (Triple Quadrupole)
Instrument: Sciex Triple Quad 6500+ or Waters Xevo TQ-XS.[1]

Parameter Setting Rationale

Column
C18 Peptide BEH, 300Å, 1.7

µm (2.1 x 50 mm)

Wide pore size (300Å)

improves diffusion for folded

peptides.[1]

Mobile Phase A 0.1% Formic Acid in Water Standard protonation source.

Mobile Phase B
0.1% Formic Acid in

Acetonitrile
Organic modifier.

Gradient 5% B to 40% B in 4.0 min
Shallow gradient focused on

the peptide elution window.

Flow Rate 0.4 mL/min Optimal for ESI efficiency.

Ion Source ESI Positive
Hepcidin ionizes readily as +3,

+4, +5.[4]

MRM Transitions: Hepcidin distributes charge across +3, +4, and +5 states. The +5 state is

often the most intense but can be unstable. The +4 is robust.

Analyte
Precursor
(m/z)

Product (m/z) Charge State Type

Hepcidin-25 698.4 354.2 [M+4H]⁴⁺ Quantifier

Hepcidin-25 558.9 354.2 [M+5H]⁵⁺ Qualifier

Hepcidin-25 698.4 644.2 [M+4H]⁴⁺ Qualifier

ISTD (Heavy) 703.4 354.2 [M+4H]⁴⁺ Internal Std
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Protocol B: High-Resolution Structural Validation
Objective: Confirm the identity and oxidation state (disulfide integrity) using Orbitrap or Q-TOF.

Methodology:

Direct Infusion/LC: Use the same LC conditions as above.

Full Scan (MS1): Scan range m/z 400–1500.

Look for the isotopic envelope at m/z 697.75 (Monoisotopic 4+).

Validation Check: The theoretical isotope distribution must match the experimental data

(C113).

Fragmentation (MS2):

HCD/CID: Often breaks the weak S-S bonds, resulting in complex spectra.

ETD (Electron Transfer Dissociation):Preferred.[1] ETD cleaves the peptide backbone (c/z

ions) while preserving disulfide bonds. This proves the peptide is intact and folded.

Experimental Workflow Diagram
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Figure 2: End-to-end workflow for clinical research quantification of Hepcidin-25.[1]
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Troubleshooting & Optimization (The "Expertise"
Pillar)

Adsorption Losses: If signal drops over time, the peptide is sticking to the vial.

Fix: Use silanized glass vials or specific "LoBind" polypropylene. Add 0.1% BSA or Rat

Plasma to the solvent if analyzing neat standards (carrier protein effect).

Carryover: Hepcidin is sticky.

Fix: Use a needle wash containing 2,2,2-Trifluoroethanol (TFE) or

Isopropanol/Acetone/Formic Acid.[1]

Isoform Separation: Hepcidin-24 differs by only one amino acid (Threonine).[1]

Fix: Ensure your LC gradient is shallow enough (1% B per minute) around the elution time

to chromatographically resolve -24 from -25 if the MS resolution is insufficient.[1]

References & Standardization
To ensure regulatory compliance and data transferability, this protocol aligns with international

standardization efforts lead by the CDC and the International Consortium for Harmonization of

Clinical Laboratory Results.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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